Cas no 1352502-05-6 (5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid)

• Product Name: 5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid
• CAS No: 1352502-05-6
• MF: C₉H₁₂BrN₃O₃S
• MW: 322.178879737854
• CID: 5208229
• Update Time: 2026-03-06

5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid
• 3-Pyridinesulfonic acid, 5-bromo-4-(1-piperazinyl)-

• Inchi： 1S/C9H12BrN3O3S/c10-7-5-12-6-8(17(14,15)16)9(7)13-3-1-11-2-4-13/h5-6,11H,1-4H2,(H,14,15,16)
• InChI Key： UYYHQWATYXIOPG-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C(N2CCNCC2)=C1S(O)(=O)=O

Additional information on 5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid

Introduction to 5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid (CAS No. 1352502-05-6)

5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, identified by the CAS number 1352502-05-6, features a pyridine core substituted with a bromo group at the 5-position and a piperazine moiety at the 4-position, further functionalized with a sulfonic acid group at the 3-position. The unique combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

Thepyridine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of thebromo group enhances the reactivity of the molecule, allowing for further modifications through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel therapeutic agents.

Thepiperazine moiety is another critical feature of this compound, contributing to its solubility and bioavailability. Piperazine derivatives are widely recognized for their role in central nervous system (CNS) drugs, antifungals, and antihistamines. By incorporating this group into the molecular framework, researchers can fine-tune pharmacokinetic properties and improve target binding affinity.

Thesulfonic acid group at the 3-position of the pyridine ring introduces additional polarity to the molecule, which can be advantageous for improving water solubility. This property is particularly relevant in drug formulation, where solubility often dictates bioavailability and therapeutic efficacy. The sulfonic acid group also serves as a handle for further derivatization, allowing chemists to explore new chemical space for drug design.

In recent years, 5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid has been explored in several cutting-edge research projects aimed at developing innovative therapeutic strategies. One notable area of interest is its potential application in oncology. Preclinical studies have demonstrated that molecules structurally related to this compound can modulate signaling pathways involved in cancer cell proliferation and survival. The bromo and sulfonic acid functionalities provide excellent handles for linking this scaffold to other pharmacophores, creating hybrid molecules with enhanced anticancer activity.

Another promising application lies in the field of immunology. Researchers have utilized derivatives of 5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid to develop novel immunomodulators. The piperazine moiety interacts with immune receptors, while the bromo and sulfonic acid groups allow for further functionalization to fine-tune immune responses. Such compounds hold promise for treating autoimmune diseases and enhancing vaccine efficacy.

The compound has also been investigated for its potential role in central nervous system (CNS) disorders. The combination of a pyridine ring and piperazine moiety is frequently found in CNS-active drugs due to their ability to cross the blood-brain barrier efficiently. By leveraging this scaffold, scientists aim to develop new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a pyridine precursor followed by nucleophilic substitution with piperazine. The final step involves sulfonation to introduce the carboxylic acid group at the 3-position. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to improve yield and scalability.

The pharmaceutical industry has shown particular interest in this compound due to its broad applicability across multiple therapeutic areas. Companies engaged in drug discovery are actively exploring derivatives of 5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid as lead compounds for new drug candidates. Collaborative efforts between academic researchers and industry scientists have led to several patents and publications detailing novel applications and synthetic modifications.

In conclusion, 5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid (CAS No. 1352502-05-6) represents a significant advancement in medicinal chemistry due to its unique structural features and diverse applications. Its role as an intermediate in drug development continues to evolve with ongoing research efforts aimed at uncovering new therapeutic possibilities. As our understanding of biological targets improves, compounds like this will remain instrumental in shaping the future of pharmaceutical innovation.